![molecular formula AsO4-3 B104184 Hydron;arsorate CAS No. 15584-04-0](/img/structure/B104184.png)
Hydron;arsorate
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Description
Hydron;arsorate, also known as H3AsO4, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. It is a highly reactive molecule that has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
Environmental Remediation
Arsenate Removal : Thermally activated materials derived from red mud, a byproduct of the aluminum industry, have shown effectiveness in removing arsenate from aqueous solutions. Increasing the magnesium to aluminum ratio in these materials enhances their capacity to remove arsenate, among other anions, due to the formation of hydrotalcite-like structures that facilitate anion exchange processes (Palmer et al., 2010).
Hydrocalumite for Fluoride and Arsenate Removal : Hydrocalumite has been employed to treat solutions containing fluoride and arsenate, achieving significant reductions in their concentrations. The material's ion exchange capabilities play a crucial role in this process, demonstrating its potential for treating contaminated water (Guo & Tian, 2013).
Material Science
- Hydrogel Applications : Hydrogels, particularly those that are ionically and covalently crosslinked, have demonstrated remarkable mechanical properties, including high stretchability and toughness. These characteristics make them suitable for a variety of applications, from biomedical to environmental remediation (Sun et al., 2012).
Biomedical Applications
- Injectable Hydrogels for Bone Tissue Engineering : Zinc-doped chitosan/β-glycerophosphate hydrogels have shown potential as injectable scaffolds for bone tissue engineering. These hydrogels transition from a liquid to a gel at body temperature and have been characterized for their enhanced antibacterial activity and promotion of osteoblast differentiation, highlighting their suitability for medical applications (Niranjan et al., 2013).
Hydrology and Water Quality
- Long-term Environmental Research : Studies in the Upper Washita River basin have provided insights into hydrologic processes, water quality, and the impacts of agricultural systems on the environment. This research underscores the importance of long-term data collection and interdisciplinary approaches to understanding complex environmental systems (Steiner et al., 2014).
properties
CAS RN |
15584-04-0 |
---|---|
Molecular Formula |
AsO4-3 |
Molecular Weight |
138.919 g/mol |
IUPAC Name |
arsorate |
InChI |
InChI=1S/AsH3O4/c2-1(3,4)5/h(H3,2,3,4,5)/p-3 |
InChI Key |
DJHGAFSJWGLOIV-UHFFFAOYSA-K |
SMILES |
[H+].[H+].[H+].[O-][As](=O)([O-])[O-] |
Canonical SMILES |
[O-][As](=O)([O-])[O-] |
boiling_point |
Boiling point (-H2O): 160 °C /Hemihydrate/ 120 °C (calculated) |
Color/Form |
WHITE TRANSLUCENT CRYSTALS /HEMIHYDRATE/ 75% COMMERCIAL GRADE IS A VERY PALE YELLOW, SYRUPY LIQ /COMMERCIAL GRADE/ Exist only in solution White, crystalline solid |
density |
2.2 at 68 °F (USCG, 1999) - Denser than water; will sink Approx 2.2 Relative density (water = 1): 1.9 (calculated) |
melting_point |
35 °C -30 °C (calculated) |
physical_description |
Arsenic acid, liquid appears as a clear colorless aqueous solution. Noncombustible. Corrosive to metals. Toxic by ingestion. Confirmed human carcinogen. Detrimental to the environment. Immediate steps should be taken to limit release. Arsenic acid, solid appears as white crystals. Excessive drying produces As2O5.5/3H2O. Dry Powder White solid; Commercial grade (75%) is a very pale yellow liquid; [HSDB] Hemihydrate is hygroscopic; [Merck Index] Pale yellow liquid with a light sweet odor; [MSDSonline] Solid COLOURLESS-TO-PALE-GREEN-VISCOUS LIQUID. |
Related CAS |
10102-53-1 (HAsO3) 13453-15-1 (H4As2O7) 7786-36-9 (H5AsO5) |
solubility |
Freely sol in alcohol, glycerol /Hemihydrate/ 302 G/100 CC OF WATER @ 12.5 °C /HEMIHYDRATE/ water solubility = 5.9X10+5 mg/l Solubility in water at 20 °C: very good |
vapor_pressure |
Vapor pressure, kPa at 15 °C: 1.3 |
Origin of Product |
United States |
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